Cas no 2172602-55-8 (1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol
• CAS No: 2172602-55-8
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5797948
• PubChem ID: 165747985
• Update Time: 2025-10-07

1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol
• 2172602-55-8
• EN300-1649385

• Inchi： 1S/C9H18FNO2/c1-8-2-4-13-5-3-11(8)7-9(12)6-10/h8-9,12H,2-7H2,1H3
• InChI Key： NJZYJDHWYZZDNR-UHFFFAOYSA-N
• SMILES： FCC(CN1CCOCCC1C)O

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol

Introduction to 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol (CAS No. 2172602-55-8)

1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2172602-55-8, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The presence of both a fluorine atom and an oxazepane ring in its molecular structure contributes to its distinctive chemical behavior, making it a subject of interest for synthetic chemists and medicinal biologists.

The fluoro-substituent at the 1-position of the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. In the context of 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol, the fluorine atom is strategically positioned to interact with key residues in potential binding pockets of biological macromolecules, thereby enhancing its efficacy as a lead compound.

The 5-methyl-1,4-oxazepan-4-yl moiety in the compound’s name is another critical feature that contributes to its chemical identity. Oxazepane derivatives are known for their structural versatility and biological activity, often serving as scaffolds in drug design. The methyl group attached to the oxazepane ring further fine-tunes the electronic and steric properties of the molecule, allowing for precise tuning of its interactions with biological targets. This structural motif has been explored in various therapeutic contexts, including central nervous system (CNS) disorders and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yl)propan-2-ol and biological targets. These studies have highlighted the compound’s potential as an inhibitor of enzymes involved in key metabolic pathways. For instance, preliminary computational analyses suggest that this molecule may interact with enzymes such as cytochrome P450 (CYP) family members, which are crucial in drug metabolism. Understanding these interactions at a molecular level is essential for optimizing the compound’s pharmacological profile.

The synthesis of 1-fluoro-3-(5-methyl-1,4-oxazepan-4-yloxy)propanal, a key intermediate in the preparation of 1-fluoro-[3-(5-methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine, has been reported as part of ongoing research efforts. The synthesis involves multi-step reactions that highlight the compound’s synthetic accessibility while maintaining high purity standards. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and further characterization.

In vitro studies have begun to unravel the biological activity of 1-fluoro-[3-(5-methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine (CAS No. 2172602[55]-8). Initial experiments have demonstrated promising results in terms of inhibitory effects on specific enzymatic targets relevant to neurological disorders. The combination of structural features such as the fluorine atom and the oxazepane ring appears to synergize effectively, leading to enhanced binding affinity and prolonged activity at target sites. These findings are particularly exciting given the growing interest in developing treatments for conditions where modulation of central nervous system activity is desired.

The development of novel therapeutic agents often involves rigorous testing across multiple models to assess efficacy and safety profiles. In this regard, [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate (CAS No.: 2172602[55]-8) has been subjected to preliminary toxicological evaluations. Early data suggest that the compound exhibits low toxicity at tested doses, which is a positive indicator for further development. However, comprehensive toxicological studies are still underway to fully characterize its safety profile.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties such as bioavailability, metabolic stability, and binding affinity. In the case of [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate, the strategic placement of a fluorine atom is expected to contribute to these desirable characteristics. This underscores the importance of fluorine chemistry in developing next-generation pharmaceuticals.

As research continues to progress, additional derivatives and analogs of [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate are being explored with the aim of identifying even more potent and selective therapeutic agents. The flexibility offered by the oxazepane scaffold allows for extensive structural modifications without compromising core pharmacological activity. This adaptability makes it an attractive platform for medicinal chemists seeking to develop innovative treatments for various diseases.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is accelerating the discovery process for compounds like [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate (CAS No.: 2172602[55]-8). These approaches enable researchers to rapidly identify promising candidates from large libraries of compounds based on their predicted interactions with biological targets. Such advancements are essential for bringing new therapies to market more efficiently.

In conclusion, [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate represents a significant step forward in pharmaceutical research due to its unique structural features and promising biological activity. The combination of a fluorine atom and an oxazepane ring provides a robust framework for developing novel therapeutic agents with enhanced efficacy and improved pharmacokinetic properties. As further research unfolds, [3-(5-Methyl-[1,4]-oxazepan[4]-yloxy)-propyl]amine hydrochloride monohydrate (CAS No.: 2172602[55]-8) holds great potential as a lead compound or intermediate in future drug development efforts.